Cas no 1190320-13-8 (7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine)

7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine is a fluorinated and iodinated heterocyclic compound featuring a pyrrolopyridine core structure. This compound is characterized by the presence of a fluorine atom at the 7-position and an iodine atom at the 3-position, which enhance its reactivity and utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings. The electron-withdrawing fluorine substituent can influence the electronic properties of the aromatic system, making it valuable in medicinal chemistry for the development of bioactive molecules. The iodine atom serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. Its unique structure makes it a promising intermediate for pharmaceuticals, agrochemicals, and materials science applications.

7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine structure

1190320-13-8 structure

Product Name:7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine

CAS No:1190320-13-8

MF:C₇H₄FIN₂

MW:262.022936820984

MDL:MFCD12962593

CID:2170063

PubChem ID:53413164

Update Time:2025-07-02

7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 7-Fluoro-3-iodo-5-azaindole
- 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine
- CS-0338837
- 1190320-13-8
- FNNIQQCSVDCRSL-UHFFFAOYSA-N
- SCHEMBL15636700
- 7-fluoro-3-iodo-pyrrolo[3,2-c]pyridine
- DB-229618
- MDL： MFCD12962593
- Inchi： 1S/C7H4FIN2/c8-5-2-10-1-4-6(9)3-11-7(4)5/h1-3,11H
- InChI Key： FNNIQQCSVDCRSL-UHFFFAOYSA-N
- SMILES： IC1=CNC2C(=CN=CC=21)F

Computed Properties

Exact Mass: 261.94032g/mol
Monoisotopic Mass: 261.94032g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 28.7Å²

7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F632625-1mg	7-Fluoro-3-iodo-5-azaindole	1190320-13-8		1mg	$ 50.00	2022-06-04
TRC	F632625-2mg	7-Fluoro-3-iodo-5-azaindole	1190320-13-8		2mg	$ 65.00	2022-06-04
TRC	F632625-10mg	7-Fluoro-3-iodo-5-azaindole	1190320-13-8		10mg	$ 160.00	2022-06-04
Alichem	A029192373-1g	7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine	1190320-13-8	95%	1g	$595.72	2023-09-04
Chemenu	CM243228-1g	7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine	1190320-13-8	95%+	1g	$695	2023-11-23
Chemenu	CM243228-1g	7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine	1190320-13-8	95%	1g	$525	2021-06-09
eNovation Chemicals LLC	Y0997815-5g	7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine	1190320-13-8	95%	5g	$1800	2024-08-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6135-500MG	7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine	1190320-13-8	95%	500MG	￥ 2,560.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ6135-1G	7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine	1190320-13-8	95%	1g	￥ 3,201.00	2023-04-07
Ambeed	A222429-1g	7-Fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine	1190320-13-8	95+%	1g	$483.0	2024-04-25

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Additional information on 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine

Recent Advances in the Application of 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine (CAS: 1190320-13-8) in Chemical Biology and Pharmaceutical Research

The compound 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine (CAS: 1190320-13-8) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure, characterized by its fluorine and iodine substitutions, offers unique reactivity and binding properties that make it particularly valuable in drug discovery and development. Recent studies have highlighted its potential as a versatile building block for the synthesis of biologically active molecules targeting a range of therapeutic areas.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine as a key intermediate in the synthesis of novel kinase inhibitors. The electron-withdrawing effects of the fluorine atom, combined with the iodine's ability to participate in cross-coupling reactions, allowed for efficient derivatization of the core structure. This led to the development of compounds with improved selectivity profiles against specific cancer-related kinases, showing promising in vitro activity against several tumor cell lines.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound served as a precursor for PET (positron emission tomography) tracer development. The iodine-125 labeled derivative of 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine demonstrated excellent brain penetration and binding characteristics to serotonin receptors, suggesting its potential as a diagnostic tool for neurological disorders. The fluorine atom in the structure provided additional benefits for metabolic stability, addressing a common challenge in tracer development.

Recent synthetic methodology developments have also expanded the accessibility of this compound. A 2024 publication in Organic Letters described a novel palladium-catalyzed approach to 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine that improved yield and reduced byproduct formation compared to traditional methods. This advancement is particularly significant for scaling up production for pharmaceutical applications, where consistent quality and purity are critical.

The unique electronic properties of 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine have also attracted attention in materials science applications. Researchers have incorporated this moiety into organic semiconductors, where its planar structure and halogen interactions contribute to improved charge transport properties. While this represents a non-pharmaceutical application, it demonstrates the compound's versatility across multiple scientific disciplines.

Looking forward, the combination of synthetic accessibility, derivatization potential, and biological activity makes 7-fluoro-3-iodo-1H-pyrrolo[3,2-c]pyridine (CAS: 1190320-13-8) a compound of continuing interest in chemical biology research. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for CNS disorders and oncology indications. Future research directions may explore its application in PROTAC (proteolysis targeting chimera) development and other emerging therapeutic modalities.